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Compound of Interest

Compound Name: Benzyltriphenylphosphonium

Cat. No.: B107652 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the safe

handling, storage, and emergency procedures for benzyltriphenylphosphonium chloride.

This technical document provides a comprehensive overview of the safety data and handling

precautions for benzyltriphenylphosphonium chloride (CAS No. 1100-88-5). The information

is compiled and presented to meet the needs of laboratory professionals, ensuring a thorough

understanding of the risks associated with this compound and the necessary measures to

mitigate them.

Hazard Identification and Classification
Benzyltriphenylphosphonium chloride is classified as a highly toxic substance. It is fatal if

swallowed or inhaled and toxic in contact with skin.[1][2] It causes serious eye damage and

skin irritation.[1][2] Furthermore, it may cause respiratory irritation and is toxic to aquatic life

with long-lasting effects.[1]

GHS Classification:
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Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 2 Danger
H300: Fatal if

swallowed

Acute Toxicity,

Inhalation
2 Danger H330: Fatal if inhaled

Acute Toxicity, Dermal 3 Danger
H311: Toxic in contact

with skin

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
1 Danger

H318: Causes serious

eye damage

Specific Target Organ

Toxicity (Single

Exposure)

3 Warning
H335: May cause

respiratory irritation

Hazardous to the

Aquatic Environment,

Acute Hazard

2 -
H401: Toxic to aquatic

life

Hazardous to the

Aquatic Environment,

Chronic Hazard

2 -

H411: Toxic to aquatic

life with long lasting

effects

Source:[1][3]

Toxicological Data
The toxicological properties of benzyltriphenylphosphonium chloride have been investigated,

and the following quantitative data is available.

Test Species Route Value

LD50 Rat Oral 43 mg/kg

LC50 Rat Inhalation 0.13 mg/L (4 h)
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Source:[1]

Symptoms of Exposure:

Skin contact: May lead to inflammation, itching, scaling, reddening, blistering, pain, or

dryness.[1]

Eye contact: Can cause redness, pain, or severe eye damage.[1]

Inhalation: May result in irritation of the lungs and respiratory system.[1]

Ingestion: Fatal if swallowed.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.

Property Value

Molecular Formula C25H22ClP

Molecular Weight 388.87 g/mol

Appearance White to off-white powder

Melting Point ≥300 °C

Flash Point >300 °C

Stability
Stable under recommended storage conditions.

It is hygroscopic and light-sensitive.

Incompatible Materials Strong oxidizing agents, bases.

Hazardous Decomposition Products
Carbon oxides, hydrogen chloride, and

phosphorus oxides.

Source:[1][2][4][5]

Safe Handling and Storage Protocols
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Adherence to strict safety protocols is mandatory when handling

benzyltriphenylphosphonium chloride.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the handling area.[1][2]

Personal Protective Equipment (PPE)
A detailed workflow for donning and doffing PPE is crucial for minimizing exposure risk.

PPE Donning Sequence

PPE Doffing Sequence (to avoid contamination)

Inspect all PPE for damage Don inner gloves Don lab coat or chemical resistant suit Don respiratory protection (e.g., N95 or higher) Don safety goggles or face shield Don outer gloves (over cuffs)

Remove outer gloves Remove lab coat or suit Remove face shield or goggles Remove respiratory protection Remove inner gloves Wash hands thoroughly

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Donning and Doffing Workflow.

Handling Procedures
Avoid all contact with skin, eyes, and clothing.[1]

Do not breathe dust or fumes.[1]

Minimize dust generation and accumulation.[1]
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Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[1]

Storage Conditions
Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents.[1]

The substance is hygroscopic and should be protected from moisture.[2][4]

Store in a locked-up area.[1]

Emergency Procedures
Immediate and appropriate response to emergencies is critical to prevent harm.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Source:[1]

Accidental Release Measures
The following diagram outlines the logical steps to be taken in the event of a spill.
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Spill Occurs

Evacuate immediate area and alert others

Assess the spill (size, location)

Don appropriate PPE (respirator, gloves, suit)

Contain the spill with inert absorbent material

Carefully sweep or vacuum up the material

Decontaminate the area

Place waste in a sealed, labeled container for hazardous waste disposal

Report the incident to the appropriate personnel

Click to download full resolution via product page

Caption: Emergency Response Workflow for a Benzyltriphenylphosphonium Chloride Spill.
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Fire-Fighting Measures
Suitable extinguishing media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[1]

Specific hazards: Irritating and highly toxic gases may be generated during a fire, including

carbon oxides, hydrogen chloride, and phosphorus oxides.[1]

Protective equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Experimental Protocol: The Wittig Reaction
Benzyltriphenylphosphonium chloride is a common reagent in the Wittig reaction, which

converts aldehydes and ketones to alkenes. The following is an example of a microscale

protocol, with safety considerations emphasized.

Materials
Benzyltriphenylphosphonium chloride (200 mg)

9-anthraldehyde (115 mg)

Dichloromethane (1.0 mL)

50% Sodium hydroxide solution (0.26 mL)

Procedure
Preparation: In a chemical fume hood, add 200 mg of benzyltriphenylphosphonium
chloride and 115 mg of 9-anthraldehyde to a small reaction tube. Add 1.0 mL of

dichloromethane.

Reaction: Using a syringe, add 0.26 mL of a 50% NaOH solution dropwise to the reaction

tube. Mix the reagents thoroughly by flicking the tube after every few drops.

Incubation: After the addition is complete, cap the reaction tube and shake it vigorously for

30 minutes.
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Workup: Add 1.5 mL of water and 1.5 mL of dichloromethane to the tube. Shake to mix the

layers and then extract the organic layer.

Source: Adapted from Williamson, K.L., Macroscale and Microscale Organic Experiments,

1999.[6]

Safety Considerations for the Wittig Reaction
All manipulations should be performed in a chemical fume hood.

Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

Dichloromethane is a hazardous solvent and should be handled with care.

50% Sodium hydroxide is highly corrosive. Avoid contact with skin and eyes.

Disposal Considerations
Dispose of benzyltriphenylphosphonium chloride and any contaminated materials as

hazardous waste.[1]

Consult with your institution's environmental health and safety department for specific

disposal guidelines.

Do not allow the chemical to enter drains or waterways.[1]

This guide is intended to provide comprehensive safety information for experienced

researchers. Always consult the most recent Safety Data Sheet from your supplier and your

institution's safety protocols before working with benzyltriphenylphosphonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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